Cas no 7085-55-4 (Troxerutin)

• Product Name: Troxerutin
• CAS No: 7085-55-4
• MF: C₃₃H₄₂O₁₉
• MW: 742.67519235611
• MDL: MFCD00893813
• CID: 47203
• PubChem ID: 24889589
• Update Time: 2025-10-21

Troxerutin Chemical and Physical Properties

Names and Identifiers

• trihydroxyethylrutin
• Troxerutin
• Trihydroxylrutin
• 3',4',7-Tris[O-(2-hydroxyethyl)]rutin
• 3',4',7-TRIS-O-(2-HYDROXYETHYL)RUTIN
• TROXERUTIN(P)
• 7,3',4'-trihydroxyethyl rutin
• Factor-P-zyma
• POSORUTIN
• Rufen P-4
• RUVEN
• Troxerutine
• VASTRIBIL
• Venoruton
• Venoruton P-4
• Z-6000
• Vitamin P4
• Trioxyethylrutin
• Factor P-zyma
• Tris(hydroxyethyl)rutin
• Tris(hydroxyethyl)rutoside
• 3',4',7-Tris(hydroxyethyl)rutin
• Troxerutin (INN)
• Pherarutin
• Venoruton P4
• Rufen-P4
• Troksevazin
• Troxarutin
• Veinamitol
• Venaroid
• Veniten
• Helveton
• Flebil
• 7Y4N11PXO8
• Pur-Rutin
• Veinamitol Pulver
• Z 6000
• Veno SL
• Troxarutin-ratiopharm
• Troxerutine [INN-French]
• Troxerutinum [INN-Latin]
• Troxerutina [INN-Spanish]

• MDL： MFCD00893813
• Inchi： 1S/C33H42O19/c1-14-23(38)26(41)28(43)32(49-14)48-13-21-24(39)27(42)29(44)33(51-21)52-31-25(40)22-17(37)11-16(45-7-4-34)12-20(22)50-30(31)15-2-3-18(46-8-5-35)19(10-15)47-9-6-36/h2-3,10-12,14,21,23-24,26-29,32-39,41-44H,4-9,13H2,1H3/t14-,21+,23-,24+,26+,27-,28+,29+,32+,33?/m0/s1
• InChI Key： IYVFNTXFRYQLRP-IIXSESAUSA-N
• SMILES： O1C([C@@H]([C@H]([C@@H]([C@H]1CO[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)O)O)O)OC1C(C2C(=CC(=CC=2OC=1C1C=CC(=C(C=1)OCCO)OCCO)OCCO)O)=O

Computed Properties

• Exact Mass: 742.23200
• Monoisotopic Mass: 742.23202911 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 52
• Rotatable Bond Count: 15
• Complexity: 1170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 293
• Molecular Weight: 742.7
• XLogP3: -2.4

Experimental Properties

• Color/Form: Powder
• Density: 1.6500
• Melting Point: 186°C(lit.)
• Boiling Point: 1058.4°C at 760 mmHg
• Flash Point: 332.0±27.8 °C
• Solubility: 1.93e+004 mg/L @ 25 °C (est)
• PSA: 297.12000
• LogP: -2.69060
• Merck: 9789
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

Troxerutin Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• WGK Germany：3
• Hazard Category Code： S22: do not breathe dust. S24/25: prevent skin and eye contact.
• Safety Instruction： S22-S24/25
• RTECS：LK8331500
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides
• Flavonoids
• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments

Additional information on Troxerutin

Introduction to Troxerutin (CAS No. 7085-55-4)

Troxerutin, a naturally occurring flavonoid glycoside, is widely recognized for its significant pharmacological properties. With the chemical formula C₂₇H₃₀O₁₅ and a molecular weight of 610.52 g/mol, Troxerutin (CAS No. 7085-55-4) is derived from rutin, a flavonol glycoside found in various plants. This compound has garnered considerable attention in the field of pharmaceutical research due to its multifaceted therapeutic potential.

The structural composition of Troxerutin, characterized by its quercetin backbone and rutinose moiety, contributes to its remarkable biological activity. Quercetin, a flavonol, is known for its antioxidant properties, while the rutinose sugar moiety enhances its solubility and bioavailability. These structural features make Troxerutin an attractive candidate for various therapeutic applications.

In recent years, extensive research has highlighted the therapeutic benefits of Troxerutin in several medical conditions. One of the most prominent areas of study has been its anti-inflammatory and antioxidant effects. Studies have demonstrated that Troxerutin can modulate inflammatory pathways by inhibiting key enzymes such as nitric oxide synthase (NOS) and cyclooxygenase (COX). Additionally, its potent antioxidant activity helps in neutralizing reactive oxygen species (ROS), thereby protecting cells from oxidative damage.

The cardiovascular system has been another focal point of research regarding Troxerutin. Several studies have shown that this compound can improve endothelial function by enhancing nitric oxide production and reducing oxidative stress. Furthermore, Troxerutin has been found to have vasodilatory effects, which can help in lowering blood pressure and reducing the risk of cardiovascular diseases. These findings have prompted further investigation into its potential as a therapeutic agent for conditions like hypertension and atherosclerosis.

Neuroprotective properties of Troxerutin have also been extensively studied. Research indicates that Troxerutin can cross the blood-brain barrier and exert neuroprotective effects against various neurological disorders. For instance, studies have shown that Troxerutin can mitigate neuronal damage in models of stroke and Alzheimer's disease by reducing inflammation and oxidative stress. Additionally, it has been observed to enhance cognitive functions, making it a promising candidate for treating neurodegenerative conditions.

The anticancer potential of Troxerutin is another area of significant interest. Preclinical studies have demonstrated that Troxerutin can induce apoptosis in cancer cells by activating caspase-dependent pathways. It has also been shown to inhibit cell proliferation and migration, making it a potential chemopreventive agent against various types of cancer. These findings have opened new avenues for developing novel anticancer therapies incorporating Troxerutin.

Moreover, Troxerutin has shown promise in managing metabolic disorders such as diabetes and obesity. Research suggests that Troxerutin can improve insulin sensitivity by enhancing glucose uptake in adipose tissues. It has also been found to regulate lipid metabolism, thereby reducing hyperlipidemia associated with diabetes. These effects make Troxerutin a valuable candidate for developing treatments for metabolic syndrome.

The antimicrobial activity of Troxerutin has not been overlooked either. Studies have shown that this compound can inhibit the growth of various bacteria and fungi by disrupting their cell membranes. This property makes Troxerutin a potential candidate for developing novel antimicrobial agents to combat drug-resistant infections.

In conclusion, the multifaceted therapeutic potential of Troxeritin (CAS No. 7085-55-4) makes it a compound of great interest in pharmaceutical research. Its anti-inflammatory, antioxidant, cardiovascular protective, neuroprotective, anticancer, metabolic regulatory, and antimicrobial properties highlight its versatility as a therapeutic agent. As research continues to uncover new applications for this compound, it is likely that Troxeritin will play an increasingly important role in the development of novel treatments for various medical conditions.